Cas no 81078-36-6 (3H-2-Benzazepine, 5-bromo-8-chloro-1-(2-chlorophenyl)-)

3H-2-Benzazepine, 5-bromo-8-chloro-1-(2-chlorophenyl)- structure
81078-36-6 structure
Product Name:3H-2-Benzazepine, 5-bromo-8-chloro-1-(2-chlorophenyl)-
CAS No:81078-36-6
MF:C16H10BrCl2N
MW:367.067301273346
CID:704576
PubChem ID:13271764
Update Time:2025-04-19

3H-2-Benzazepine, 5-bromo-8-chloro-1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Benzazepine, 5-bromo-8-chloro-1-(2-chlorophenyl)-
    • 5-bromo-8-chloro-1-(2-chlorophenyl)-3H-2-benzazepine
    • DTXSID90533635
    • SCHEMBL10998304
    • 81078-36-6
    • Inchi: 1S/C16H10BrCl2N/c17-14-7-8-20-16(12-3-1-2-4-15(12)19)13-9-10(18)5-6-11(13)14/h1-7,9H,8H2
    • InChI Key: CBUKGHJFVFZRQQ-UHFFFAOYSA-N
    • SMILES: BrC1=CCN=C(C2C=CC=CC=2Cl)C2C=C(C=CC=21)Cl

Computed Properties

  • Exact Mass: 364.93737g/mol
  • Monoisotopic Mass: 364.93737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 12.4Ų
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